2-Chloroquinoxalin-6-amine
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Overview
Description
2-Chloroquinoxalin-6-amine is a chemical compound that is widely used in scientific research . It is a solid substance with a molecular weight of 178.62 . The compound is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .
Synthesis Analysis
Quinoxaline can be synthesized by adopting green chemistry principles . The synthesis of quinoxalines has been intensively studied in the past, especially because of the diverse biological activities ascribed to many representatives of this class of compounds .Molecular Structure Analysis
The molecular formula of this compound is C8H6ClN3 . The InChI key is AKNAVSYGOUQYQF-UHFFFAOYSA-N .Chemical Reactions Analysis
The direct C–H multifunctionalization of quinoxalin-2(1H)-ones via multicomponent reactions has attracted considerable interest due to their diverse biological activities and chemical profile . This process mainly covers reaction methods for the simultaneous introduction of C–C bonds and C–RF/C/O/N/Cl/S/D bonds into quinoxalin-2(1H)-ones and their reaction mechanisms .Physical and Chemical Properties Analysis
This compound is a solid substance with a molecular weight of 178.62 . It is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Biological Applications
Research has highlighted the synthesis of new derivatives of quinoxalines, exploiting 2-Chloroquinoxalin-6-amine as a precursor. For instance, the synthesis of novel derivatives featuring quinoxaline and acridine heterocyclic systems demonstrated promising antibacterial and anticancer activities. These derivatives were synthesized from benzoic acid derivatives condensed with aniline, leading to compounds with significant bioactivity (Podila & Omprakash, 2020). Similarly, the amination of chloro-substituted heteroarenes with adamantane-containing amines, including 2-chloroquinoxaline, showcased the selective substitution of chlorine atoms and the importance of the compound in developing novel amination strategies (Abel et al., 2016).
Antimicrobial and Anticancer Activity
The efficacy of this compound derivatives against microbial strains and cancer cells has been extensively studied. An efficient synthetic protocol for 2-substituted-6-Chloroquinoxalines revealed their good antibacterial activities against various organisms, highlighting the compound's role in developing new antimicrobial agents (Babu et al., 2020). Moreover, the exploration of quinoxaline derivatives based on 2-Chloro-3-methylquinoxaline for optimized antimicrobial activity further underscores the compound's utility in crafting molecules with potential therapeutic applications (Singh et al., 2010).
Mechanism of Action
Target of Action
Quinoxaline derivatives, such as chloroquine, have been known to target heme polymerase in malarial trophozoites . The CDK4/6 complex, which acts as a checkpoint during the cell cycle transition from cell growth (G1) to DNA synthesis (S) phase, is another potential target .
Mode of Action
Chloroquine, a related compound, inhibits the action of heme polymerase in malarial trophozoites, preventing the conversion of heme to hemazoin . This inhibition causes Plasmodium species to continue accumulating toxic heme, leading to the death of the parasite .
Biochemical Pathways
Related compounds like chloroquine are known to interfere with the heme pathway in plasmodium species .
Pharmacokinetics
Chloroquine, a related compound, is known to have a long duration of action with a half-life of 20-60 days . It is extensively distributed, with a volume of distribution of 200 to 800 L/kg when calculated from plasma concentrations . Chloroquine is 60% bound to plasma proteins and equally cleared by the kidney and liver .
Result of Action
Related compounds like chloroquine are known to cause the accumulation of toxic heme in plasmodium species, leading to the death of the parasite .
Safety and Hazards
Future Directions
Quinoxaline derivatives are of relevant interest in medicinal chemistry because of a wide range of pharmacological and biological activities, such as antitumor, anticancer . This suggests that 2-Chloroquinoxalin-6-amine and related compounds could have potential applications in the development of new therapeutic agents .
Properties
IUPAC Name |
2-chloroquinoxalin-6-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3/c9-8-4-11-7-3-5(10)1-2-6(7)12-8/h1-4H,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKNAVSYGOUQYQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN=C2C=C1N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80669194 |
Source
|
Record name | 2-Chloroquinoxalin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80669194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
112928-27-5 |
Source
|
Record name | 2-Chloroquinoxalin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80669194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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